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Compound of Interest

Compound Name:
alpha-(2,4-Dichlorophenyl)-1H-

imidazole-1-ethanol

Cat. No.: B194221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of the

fungicide imazalil. The information is curated to support research, scientific analysis, and

professional development in relevant fields. This document presents quantitative data on

solubility and stability, outlines detailed experimental methodologies, and visualizes key

processes and pathways.

Imazalil: Physicochemical Properties
Imazalil, systematically named 1-[2-(2,4-dichlorophenyl)-2-(2-propenyloxy)ethyl]-1H-imidazole,

is a systemic fungicide widely used in agriculture, particularly for post-harvest treatment of fruits

and vegetables. It is effective against a broad spectrum of fungi. Technical imazalil is a slightly

yellowish to brownish oily liquid. For formulation purposes, it is often converted into its salt

forms, such as imazalil sulfate or nitrate, which exhibit enhanced water solubility.

Solubility of Imazalil and Its Salts
The solubility of a compound is a critical parameter influencing its formulation, bioavailability,

and environmental fate. The solubility of imazalil and its common salts has been determined in

various solvents at 20°C.

Table 1: Solubility of Imazalil and Its Salts in Various Solvents at 20°C
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Solvent
Imazalil (base) (
g/100 mL)

Imazalil Nitrate (
g/100 mL)

Imazalil Sulfate (
g/100 mL)

Water 0.14[1] 2.38[1] >50[1][2]

Methanol >50[1] >100[1] >50[1][2]

Ethanol >50[1] 31.18[1] 36.3[2]

2-Propanol >50[1] 4.57[1] 4.42[2]

Acetone
>500 g/L (>50

g/100mL)[3][4]
- -

Dichloromethane
>500 g/L (>50

g/100mL)[3][4]
- -

Toluene >50[1] 0.87[1] <0.005[2]

Xylene >50[1] 0.49[1] <0.005[2]

Benzene >50[1] <0.005[1] <0.005[2]

n-Heptane 5.41[1] <0.001[1] <0.005[2]

Hexane 5.21[1] <0.005[1] <0.005[2]

Petroleum Ether 6.16[1] <0.005[1] <0.005[2]

4-methyl-2-pentanone >50[1] 1.76[1] 0.03[2]

Note: Solubility values for acetone and dichloromethane were reported in g/L and converted for

consistency.

The solubility of imazalil is also pH-dependent, with its aqueous solubility increasing at lower

pH values due to its nature as a weak base.[5] The effectiveness of imazalil in controlling green

mold on citrus fruit has been shown to increase with a higher pH of the treatment solution.[6][7]

Stability of Imazalil
The stability of imazalil is influenced by several factors, including temperature, pH, and light.

Understanding these factors is crucial for determining its shelf-life, storage conditions, and
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persistence in various environments.

Table 2: Stability of Imazalil Under Various Conditions
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Condition Observation Reference

Thermal Stability

Imazalil base is thermally

stable up to approximately

285°C.[1][3]

[1][3]

Imazalil nitrate is thermally

stable up to approximately

150°C.[1]

[1]

Imazalil sulfate is thermally

stable up to approximately

270°C.[1]

[1]

Hydrolytic Stability

Very stable to hydrolysis in

dilute acids and alkalis at room

temperature in the absence of

light.[3][4]

[3][4]

In aqueous solution, the

product is stable up to 40°C at

pHs ranging from 2.4 to 7.0 for

at least 8 weeks.[1]

[1]

Hydrolysis half-life is greater

than 30 days at pH 5, 7, and 9.

[3]

[3]

Photostability
Susceptible to degradation

upon exposure to light.[6]
[6]

Photodegradation half-life in

aqueous solution is 36 hours.

[3]

[3]

Chemically stable at room

temperature in the absence of

light.[1][3]

[1][3]

Degradation Half-Life
On oranges: 12-20 weeks.[1]

[6]
[1][6]
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On Clementine mandarins

(4°C): 15-18 days.[6][8]
[6][8]

In soil: 4-5 months.[1] [1]

A primary degradation product of imazalil is α-(2,4-dichlorophenyl)-1H-imidazole-1-ethanol.[1]

[6]

Experimental Protocols
Solubility Determination (Flask Method - based on OECD
Guideline 105)
This protocol outlines the flask method for determining the solubility of a substance in water,

suitable for solubilities above 10⁻² g/L.[9][10][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.inchem.org/documents/jmpr/jmpmono/v077pr31.htm
https://www.researchgate.net/publication/281351616_Degradation_of_imazalil_orthophenylphenol_and_pyrimethanil_in_Clementine_mandarins_under_conventional_postharvest_industrial_conditions_at_4_C
https://www.inchem.org/documents/jmpr/jmpmono/v077pr31.htm
https://www.researchgate.net/publication/281351616_Degradation_of_imazalil_orthophenylphenol_and_pyrimethanil_in_Clementine_mandarins_under_conventional_postharvest_industrial_conditions_at_4_C
https://www.benchchem.com/pdf/Application_Note_HPLC_Method_for_the_Determination_of_Imazalil_Sulfate_Residues_in_Agricultural_Products.pdf
https://www.benchchem.com/pdf/Application_Note_HPLC_Method_for_the_Determination_of_Imazalil_Sulfate_Residues_in_Agricultural_Products.pdf
https://www.benchchem.com/pdf/Application_Note_HPLC_Method_for_the_Determination_of_Imazalil_Sulfate_Residues_in_Agricultural_Products.pdf
https://www.inchem.org/documents/jmpr/jmpmono/v077pr31.htm
https://www.phytosafe.com/physical-chemical-properties-testing/oecd-105/
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Solubility Determination (Flask Method)

Preparation

Equilibration

Sampling

Analysis

Add excess Imazalil to solvent in a flask

Seal the flask

Place in a constant temperature shaker bath

Agitate for 24-48 hours to reach equilibrium

Cease agitation and allow solids to settle

Withdraw a sample of the supernatant

Centrifuge or filter the sample

Analyze concentration by a validated method (e.g., HPLC)

Calculate solubility

Click to download full resolution via product page

Caption: Workflow for determining solubility using the flask method.
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Methodology:

Preparation: Add an excess amount of imazalil to a known volume of the solvent in a flask.

Equilibration: Seal the flask and place it in a constant temperature shaker bath (e.g., 20°C).

Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure equilibrium is

reached.

Sampling: Cease agitation and allow the undissolved solid to settle. Carefully withdraw a

sample of the supernatant (the saturated solution).

Analysis: To remove any suspended microparticles, centrifuge or filter the sample. Analyze

the concentration of imazalil in the clear solution using a validated analytical method, such

as High-Performance Liquid Chromatography (HPLC).

Calculation: The determined concentration represents the solubility of imazalil in the solvent

at the specified temperature.

Stability Indicating Method (HPLC Analysis)
This protocol provides a general method for the analysis of imazalil, which can be adapted for

stability studies to separate and quantify the active ingredient from its degradation products.
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Experimental Workflow for Imazalil Stability Analysis by HPLC

Sample Preparation

Extraction & Cleanup

HPLC Analysis

Quantification

Prepare Imazalil solution in a relevant solvent

Subject samples to stress conditions (e.g., heat, light, pH)

Withdraw aliquots at specified time intervals

Extract Imazalil and degradation products

Perform cleanup (e.g., Solid Phase Extraction)

Inject sample into HPLC system

Separate on a C18 column

Detect at 225 nm

Identify and quantify Imazalil and degradation products

Determine degradation rate and half-life

Click to download full resolution via product page

Caption: Workflow for conducting a stability study of Imazalil using HPLC.
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Methodology:

Sample Preparation: Prepare solutions of imazalil in the desired medium (e.g., water at

different pH values).

Stress Conditions: Expose the samples to the relevant stress conditions (e.g., elevated

temperature, specific light intensity, or different pH values) for a defined period.

Sampling: At predetermined time intervals, withdraw aliquots of the samples.

Extraction and Cleanup: If necessary, extract imazalil and its degradation products from the

sample matrix. A cleanup step, such as solid-phase extraction (SPE), may be required to

remove interfering substances.[3][12][13]

HPLC Analysis:

Column: Inertsil ODS-3 (4.6 x 150 mm) or equivalent C18 column.[1][3][12]

Mobile Phase: Acetonitrile: 10 mM KH₂PO₄ (pH 2.5) (35:65, v/v).[1][3][12]

Flow Rate: 1.0 mL/min.[1][12]

Detection: UV at 225 nm.[1][3][12]

Injection Volume: 20 µL.[3][12]

Quantification: Create a standard curve using imazalil standards of known concentrations to

quantify the amount of imazalil remaining in the samples over time. The appearance and

increase of degradation product peaks can also be monitored and quantified if standards are

available.

Data Analysis: Calculate the degradation rate and half-life of imazalil under the tested

conditions.

Imazalil's Mechanism of Action and Degradation
Pathway
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Imazalil's antifungal activity stems from its ability to inhibit the biosynthesis of ergosterol, an

essential component of fungal cell membranes. Specifically, it targets the enzyme lanosterol

14α-demethylase (CYP51).

Imazalil's Mechanism of Action

Imazalil

Lanosterol 14α-demethylase (CYP51)

inhibits

Ergosterol Biosynthesis

catalyzes

Fungal Cell Membrane Integrity

is essential for

Fungal Cell Death

disruption leads to

Click to download full resolution via product page

Caption: Simplified signaling pathway of Imazalil's antifungal action.

The degradation of imazalil in the environment can occur through various pathways, including

metabolism in plants and soil, and photodegradation.
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Simplified Degradation Pathway of Imazalil
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Caption: A simplified overview of the major degradation routes of Imazalil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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